1-(3-chloropropyl)-6-nitro-3,4-dihydroquinolin-2(1H)-one
Cat. No. B8284922
M. Wt: 268.69 g/mol
InChI Key: ZIYUHFNYHBPHLC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[Cl:17][CH2:18][CH2:19][CH2:20][I:21].[H-:15].[N+:1](=[O:2])([O-:3])[c:4]1[cH:5][c:6]2[c:11]([cH:12][cH:13]1)[NH:10][C:9](=[O:14])[CH2:8][CH2:7]2.[Na+:16].[O:22]=[CH:23][N:24]([CH3:25])[CH3:26]>>[N+:1](=[O:2])([O-:3])[c:4]1[cH:5][c:6]2[c:11]([cH:12][cH:13]1)[N:10]([CH2:20][CH2:19][CH2:18][Cl:17])[C:9](=[O:14])[CH2:8][CH2:7]2
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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ClCCCI
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C1CCc2cc([N+](=O)[O-])ccc2N1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CN(C)C=O
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Outcomes
Product
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Name
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Type
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product
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Smiles
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O=C1CCc2cc([N+](=O)[O-])ccc2N1CCCCl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
